9alpha-Fluoro-11beta-hydroxy-2alpha-methyl-4-pregnene-3,20-dione
Overview
Description
9alpha-Fluoro-11beta-hydroxy-2alpha-methyl-4-pregnene-3,20-dione is a corticosteroid hormone.
Scientific Research Applications
Metabolic Fate Studies
- Metabolic Fate in Laboratory Animals : The metabolic fate of triamcinolone acetonide, a derivative of 9alpha-Fluoro-11beta-hydroxy-2alpha-methyl-4-pregnene-3,20-dione, was studied in various animals. Major metabolites were identified as C-21 carboxylic acids and hydroxylated derivatives, highlighting its metabolic pathway in different species (Gordon & Morrison, 1978).
Synthesis and Chemical Modification
- Synthesis of Fluocortolon : Research on the synthesis of Fluocortolon, a closely related compound, demonstrates the complexity of steroid synthesis, emphasizing the role of substrate-structure in guiding specific hydroxylations (Kieslich et al., 1969).
Pharmacological Studies
- Pharmacological Evaluations of Steroidal Antedrugs : Research on the synthesis and pharmacological evaluation of steroidal anti-inflammatory antedrugs related to 9alpha-Fluoro-11beta-hydroxy-2alpha-methyl-4-pregnene-3,20-dione revealed their potential for potent anti-inflammatory effects with reduced systemic adverse effects. These studies highlight the development of new therapeutics with modified glucocorticoid properties (Park et al., 2006).
Biological Activity Analysis
- Biological Activity of Dihalo Steroids : Investigation into the biological activities of 9alpha,11beta-dihalo corticoids, which are structurally related to 9alpha-Fluoro-11beta-hydroxy-2alpha-methyl-4-pregnene-3,20-dione, provided insights into the reduced activity of certain substituted steroids. This research contributes to understanding the structure-activity relationships of these compounds (Dorfman et al., 1961).
Metabolism and Bioavailability Studies
- Metabolism in Orotic Acid-induced Fatty Liver : The metabolism of steroids, including those structurally related to 9alpha-Fluoro-11beta-hydroxy-2alpha-methyl-4-pregnene-3,20-dione, was altered in orotic acid-induced fatty livers in rats. This research has implications for steroid metabolism under pathological conditions (Carrella et al., 1976).
properties
CAS RN |
61046-49-9 |
|---|---|
Molecular Formula |
C22H31FO3 |
Molecular Weight |
362.5 g/mol |
IUPAC Name |
(2R,8S,9R,10S,11S,13S,14S,17S)-17-acetyl-9-fluoro-11-hydroxy-2,10,13-trimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one |
InChI |
InChI=1S/C22H31FO3/c1-12-10-21(4)14(9-18(12)25)5-6-17-16-8-7-15(13(2)24)20(16,3)11-19(26)22(17,21)23/h9,12,15-17,19,26H,5-8,10-11H2,1-4H3/t12-,15-,16+,17+,19+,20-,21+,22+/m1/s1 |
InChI Key |
CTXGUGSLVSMAHY-AJMINZBYSA-N |
Isomeric SMILES |
C[C@@H]1C[C@]2(C(=CC1=O)CC[C@@H]3[C@@]2([C@H](C[C@]4([C@H]3CC[C@@H]4C(=O)C)C)O)F)C |
SMILES |
CC1CC2(C(=CC1=O)CCC3C2(C(CC4(C3CCC4C(=O)C)C)O)F)C |
Canonical SMILES |
CC1CC2(C(=CC1=O)CCC3C2(C(CC4(C3CCC4C(=O)C)C)O)F)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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